Cas no 621-95-4 (4,4'-Ethylenedianiline)

• Product Name: 4,4'-Ethylenedianiline
• CAS No: 621-95-4
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD00007923
• CID: 39081
• PubChem ID: 12138
• Update Time: 2025-10-30

4,4'-Ethylenedianiline Chemical and Physical Properties

Names and Identifiers

• 4,4'-ethylenedianiline
• 4,4'-Diaminobibenzyl
• 4-[2-(4-aminophenyl)ethyl]aniline
• α,α'-Bi-p-toluidine
• 4,4'-Diamino-1,2-diphenylethane
• alpha,alpha'-Bi-p-toluidine
• 4,4'-(ethane-1,2-diyl)dianiline
• 4,4'-Ethylenebis(aniline)
• 4,4'-Diaminodibenzyl
• 1,2-Bis(p-aminophenyl)ethane
• Benzenamine, 4,4'-(1,2-ethanediyl)bis-
• Aniline, 4,4'-ethylenedi-
• .alpha.,.alpha.'-Bi-p-toluidine
• 4-[2-(4-Aminophenyl)ethyl]phenylamine
• ANILINE, p,p'-ETHYLENEDI-
• 1,2-Bis(4-Aminophenyl)ethane
• 4,4'-ethane-1,2-diy
• BB 0221264
• DTXSID3060742
• NSC 580
• A8596
• NSC-60033
• 4,4-Ethylenedianiline
• NS00003339
• CCRIS 1004
• BRN 0394999
• 4,4 inverted exclamation marka-Ethylenedianiline
• CBDivE_013839
• CHEMBL1704183
• NSC-44062
• MFCD00007923
• NSC60033
• AC-16755
• NSC-580
• F16584
• W-105034
• 621-95-4
• 4-13-00-00401 (Beilstein Handbook Reference)
• 4,4'-(1,2-Ethanediyl)bis[benzenamine]
• EINECS 210-716-7
• HMS2804F06
• 4,4'-Ethylenedianiline, technical, >=95% (NT)
• NSC 44062
• AKOS000120248
• NSC 60033
• MLS001180989
• 4-(4-aminophenethyl)benzenamine
• Aniline,4'-ethylenedi-
• SCHEMBL187043
• NSC580
• a,a'-Bi-p-toluidine
• E0346
• AH-034/32835045
• Z256707848
• FT-0617109
• alpha, alpha-Bi-p-toluidine
• NSC44062
• S78Y4P4C7L
• Benzenamine,4'-(1,2-ethanediyl)bis-
• EC 210-716-7
• AS-60549
• 4-[2-(4-Aminophenyl)ethyl]phenylamine #
• CS-0089167
• EN300-18238
• Oprea1_504832
• SMR000476340
• DB-054089
• ALBB-021248
• 4,4\\'-Ethylenedianiline
• STL089722
• 4,4'-ethane-1,2-diyldianiline
• DTXCID3043237
• 210-716-7
• 4,4'-Ethylenedianiline

• MDL： MFCD00007923
• Inchi： 1S/C14H16N2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h3-10H,1-2,15-16H2
• InChI Key： UHNUHZHQLCGZDA-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCC1C=CC(=CC=1)N
• BRN： 0394999

Computed Properties

• Exact Mass: 212.13100
• Monoisotopic Mass: 212.131349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Light brown powder.
• Density: 0.9678 (rough estimate)
• Melting Point: 134.0 to 139.0 deg-C
• Boiling Point: 342.14°C (rough estimate)
• Flash Point: 381.9 °C at 760 mmHg
• Refractive Index: 1.4400 (estimate)
• PSA: 52.04000
• LogP: 3.79860
• FEMA: 2288
• Sensitiveness: Sensitive to air
• Solubility: Not determined

4,4'-Ethylenedianiline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• RTECS：BY0200000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Material Chemicals High Polymer Materials

Additional information on 4,4'-Ethylenedianiline

Introduction to 4,4'-Ethylenedianiline (CAS No. 621-95-4)

4,4'-Ethylenedianiline, also known as CAS No. 621-95-4, is a significant compound in the field of organic chemistry and materials science. This diamine derivative has garnered attention due to its versatile applications in polymer synthesis, particularly in the production of polyamides and polyurethanes. The compound is characterized by its two aniline groups connected by an ethylene bridge, which imparts unique chemical properties and reactivity.

The structural formula of 4,4'-Ethylenedianiline is C₈H₁₆N₂, reflecting its molecular composition. Its molecular weight is approximately 136.2 g/mol, and it exists as a crystalline solid at room temperature. The compound is soluble in common organic solvents such as ethanol and methanol but exhibits limited solubility in water. These physical properties make it suitable for various industrial and laboratory applications.

In recent years, research on 4,4'-Ethylenedianiline has focused on its role as a precursor in the synthesis of high-performance polymers. For instance, studies have demonstrated its effectiveness in producing polyamides with enhanced mechanical and thermal properties. These polymers find applications in aerospace, automotive industries, and advanced textiles due to their superior durability and resistance to environmental factors.

The synthesis of 4,4'-Ethylenedianiline typically involves the reaction of o-phenylenediamine with ethylene glycol under specific catalytic conditions. This process has been optimized through advancements in catalytic chemistry, leading to higher yields and improved purity of the final product. Recent research has explored the use of green chemistry principles to develop more sustainable synthesis methods for this compound.

Beyond polymer synthesis, 4,4'-Ethylenedianiline has shown potential in other areas such as drug delivery systems and nanotechnology. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4,4'-Ethylenedianiline. While it is not classified as highly toxic under normal handling conditions, proper safety precautions are recommended during its synthesis and use. Research continues to explore methods for minimizing waste generation and enhancing the eco-friendliness of processes involving this compound.

In conclusion, 4,4'-Ethylenedianiline, CAS No. 621-95-4, stands out as a crucial compound with diverse applications across multiple disciplines. Its role in polymer science and materials engineering underscores its importance in modern technological advancements. As research progresses, new insights into its properties and potential uses are expected to further expand its utility in various industries.